Cas no 91143-05-4 (Benzenepropanal,4-(acetyloxy)-)

• Product Name: Benzenepropanal,4-(acetyloxy)-
• CAS No: 91143-05-4
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 799287
• PubChem ID: 44156567
• Update Time: 2025-04-19

Benzenepropanal,4-(acetyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanal,4-(acetyloxy)-
• [4-(3-oxopropyl)phenyl] acetate
• 4-(ACETYLOXY)BENZENEPROPANAL
• ACETIC ACID 4-(3-OXO-PROPYL)-PHENYL ESTER
• 4-(3-Oxopropyl)phenyl acetate
• SCHEMBL5427071
• 91143-05-4
• Benzenepropanal, 4-(acetyloxy)-
• DTXSID50657664
• AKOS006229718

• Inchi： 1S/C11H12O3/c1-9(13)14-11-6-4-10(5-7-11)3-2-8-12/h4-8H,2-3H2,1H3
• InChI Key： WENULEHSFGYALU-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C=CC(=CC=1)CCC=O

Computed Properties

• Exact Mass: 192.07900
• Monoisotopic Mass: 192.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• Density: 1.106
• Boiling Point: 292.4°C at 760 mmHg
• Flash Point: 126.4°C
• Refractive Index: 1.51
• PSA: 43.37000
• LogP: 1.74340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters